![molecular formula C13H12N2O3S B6004276 6-hydroxy-3-methyl-2-[(2-oxo-2-phenylethyl)thio]-4(3H)-pyrimidinone](/img/structure/B6004276.png)
6-hydroxy-3-methyl-2-[(2-oxo-2-phenylethyl)thio]-4(3H)-pyrimidinone
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
6-hydroxy-3-methyl-2-[(2-oxo-2-phenylethyl)thio]-4(3H)-pyrimidinone, also known as HET0016, is a selective inhibitor of the enzyme 20-hydroxyeicosatetraenoic acid (20-HETE) synthase. 20-HETE is a potent vasoconstrictor and plays a crucial role in the regulation of blood pressure and renal function. HET0016 has been extensively studied in scientific research for its potential therapeutic applications.
Mechanism of Action
6-hydroxy-3-methyl-2-[(2-oxo-2-phenylethyl)thio]-4(3H)-pyrimidinone selectively inhibits the enzyme 20-HETE synthase, which is responsible for the production of 20-HETE. 20-HETE is a potent vasoconstrictor and plays a crucial role in the regulation of blood pressure and renal function. By inhibiting the production of 20-HETE, this compound can lower blood pressure and improve renal function.
Biochemical and Physiological Effects
This compound has been shown to have beneficial effects on various pathological conditions. It has been found to lower blood pressure and improve renal function in hypertensive animal models. This compound has also been shown to inhibit the growth and proliferation of cancer cells, making it a potential candidate for cancer therapy.
Advantages and Limitations for Lab Experiments
6-hydroxy-3-methyl-2-[(2-oxo-2-phenylethyl)thio]-4(3H)-pyrimidinone has several advantages for lab experiments. It is a selective inhibitor of 20-HETE synthase, which allows for the precise manipulation of the enzyme's activity. This compound has also been extensively studied in scientific research, making it a well-established tool for studying the role of 20-HETE in various physiological and pathological conditions.
One limitation of this compound is its potential off-target effects. While it is a selective inhibitor of 20-HETE synthase, it may also interact with other enzymes or proteins in the cell. Additionally, this compound has poor solubility in water, which may limit its use in some experimental settings.
Future Directions
There are several future directions for the study of 6-hydroxy-3-methyl-2-[(2-oxo-2-phenylethyl)thio]-4(3H)-pyrimidinone. One potential application is in the treatment of hypertension and renal disease. This compound has been shown to lower blood pressure and improve renal function in animal models, making it a potential candidate for the development of new therapies.
Another potential application is in the treatment of cancer. This compound has been found to inhibit the growth and proliferation of cancer cells, making it a potential candidate for cancer therapy.
Further studies are needed to fully understand the mechanisms of action of this compound and its potential therapeutic applications. Additionally, the development of more potent and selective inhibitors of 20-HETE synthase may further enhance the therapeutic potential of this class of compounds.
Synthesis Methods
6-hydroxy-3-methyl-2-[(2-oxo-2-phenylethyl)thio]-4(3H)-pyrimidinone can be synthesized using a multi-step process involving the reaction of 2-(2-oxo-2-phenylethyl)thioacetic acid with 6-hydroxy-3-methyl-2-pyridone in the presence of a base. The resulting intermediate is then subjected to a series of reactions to yield this compound.
Scientific Research Applications
6-hydroxy-3-methyl-2-[(2-oxo-2-phenylethyl)thio]-4(3H)-pyrimidinone has been studied extensively in scientific research for its potential therapeutic applications. It has been shown to have beneficial effects in various pathological conditions, including hypertension, stroke, and cancer. This compound has been found to inhibit the growth and proliferation of cancer cells, making it a potential candidate for cancer therapy.
Properties
IUPAC Name |
6-hydroxy-3-methyl-2-phenacylsulfanylpyrimidin-4-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H12N2O3S/c1-15-12(18)7-11(17)14-13(15)19-8-10(16)9-5-3-2-4-6-9/h2-7,17H,8H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RBIHDDZSXFCKBL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C(=O)C=C(N=C1SCC(=O)C2=CC=CC=C2)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H12N2O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
276.31 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.